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Compound of Interest

Compound Name: 7-Aminonimetazepam

Cat. No.: B161168 Get Quote

An In-depth Whitepaper on the Core Characteristics, Analytical Methodologies, and Metabolic

Fate of a Key Benzodiazepine Metabolite

This technical guide provides a comprehensive overview of 7-aminonimetazepam, a primary

metabolite of the benzodiazepine nimetazepam. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

properties, analytical detection methods, and its place within the metabolic pathway of its

parent compound.

Core Compound Information
7-Aminonimetazepam is structurally categorized as a benzodiazepine and serves as a crucial

analytical marker for the consumption of nimetazepam.[1][2][3] Its physiological and

toxicological properties are not extensively characterized, with its primary significance lying in

forensic and clinical toxicology.[1][2]

Chemical and Physical Properties
A summary of the key chemical identifiers and properties for 7-aminonimetazepam is provided

in the table below.
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Property Value Reference

CAS Number 4959-16-4

Molecular Formula C₁₆H₁₅N₃O

Molecular Weight 265.31 g/mol

IUPAC Name
7-amino-1-methyl-5-phenyl-

3H-1,4-benzodiazepin-2-one

Synonyms Ro 05-3418, Ro 05-4318

Appearance Crystalline powder

Solubility
Soluble in alcohol, acetone,

chloroform, and hexane

Metabolic Pathway of Nimetazepam
7-Aminonimetazepam is a major metabolite of nimetazepam, formed primarily through the

reduction of the nitro group. Understanding this metabolic conversion is critical for interpreting

toxicological results. The metabolic process primarily occurs in the liver. While the direct

signaling pathways of 7-aminonimetazepam are not well-documented, the pharmacological

action of its parent compound, nimetazepam, involves enhancing the effects of the inhibitory

neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor. This interaction

increases chloride ion influx, leading to hyperpolarization of the neuron and resulting in

sedative, anxiolytic, and muscle relaxant effects.
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Caption: Metabolic conversion of Nimetazepam to 7-Aminonimetazepam.

Experimental Protocols: Detection and
Quantification
The presence of 7-aminonimetazepam in biological samples, particularly urine and hair, is a

reliable indicator of nimetazepam use. The most common and sensitive method for its detection

is liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of 7-Aminonimetazepam in Human Urine
by LC-MS/MS
This section details a representative experimental protocol for the analysis of 7-
aminonimetazepam in urine, based on established methodologies.

1. Sample Preparation: Solid-Phase Extraction (SPE)

Objective: To extract and concentrate 7-aminonimetazepam and its parent compounds from

the urine matrix.

Procedure:
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Urine specimens are first subjected to enzymatic hydrolysis (using β-glucuronidase) to

free any conjugated metabolites.

An internal standard (e.g., diazepam-d5) is added to the sample.

The sample is then passed through a solid-phase extraction cartridge (e.g., a DAU

cartridge).

The cartridge is washed to remove interfering substances.

The analytes are eluted with an appropriate solvent, which is then evaporated to dryness

and reconstituted in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Objective: To separate 7-aminonimetazepam from other compounds and to quantify it with

high sensitivity and specificity.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

tandem mass spectrometer.

Chromatographic Conditions:

Column: A Luna polar-RP column is often employed.

Mobile Phase: An ammonium acetate buffer solution (pH 4) is typically used.

Mass Spectrometry Conditions:

Ionization Mode: Positive electrospray ionization (ESI) is generally used.

Detection: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and

sensitivity. Two ion pairs are typically monitored for confirmation, with the most prominent

one used for quantification.

Quantitative Data from Analytical Methods
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The following table summarizes key quantitative parameters from a validated LC-MS/MS

method for the detection of 7-aminonimetazepam.

Parameter Value Matrix Reference

Limit of Quantification

(LOQ)
<0.1 ng/mL Urine

Screening

Concentration
0.1 ng/mL Urine

Limit of Quantification

(LOQ)
25 pg/mg Hair

Experimental Workflow
The following diagram illustrates the general workflow for the analysis of 7-
aminonimetazepam in biological samples.
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Caption: General workflow for the analysis of 7-Aminonimetazepam.

Conclusion
7-Aminonimetazepam is a critical metabolite for the forensic and clinical identification of

nimetazepam use. While information on its direct pharmacological activity is limited, its

detection and quantification are well-established through sensitive analytical techniques like

LC-MS/MS. The protocols and data presented in this guide offer a solid foundation for
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researchers and professionals working in drug analysis and metabolism. Further research into

the specific toxicological profile of 7-aminonimetazepam could provide a more complete

understanding of its role following nimetazepam administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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